2CTAP
Overview
Description
2CTAP is a modulator of human FFA2 receptor signalling which acts as an antagonist of FFA2.
Scientific Research Applications
Fractal Descriptor in HEp-2 Cell Pattern Classification
Fractal descriptors have been effectively used in the classification of HEp-2 cell patterns, a method crucial in diagnosing autoimmune diseases. This involves using fractal theory in the analysis of image representation and property quantification, such as texture complexity. The integration of fractal descriptors with other types like morphological descriptor and pixel difference descriptor has shown to improve the stability and accuracy of pattern classification in HEp-2 cell images, achieving up to 67.17% accuracy with relatively simple feature vectors (Xu, Sun, Yang, Song, & Hu, 2015).
Two-Photon Polymerization in Tissue Engineering
Two-photon polymerization (2PP) is a notable method in fabricating hydrogel scaffolds with high resolution and spatial complexity. These scaffolds are increasingly being evaluated for their potential in cell and tissue engineering applications. The technology enables the creation of architecturally complex structures, which are essential in advanced clinical applications for bone, cancer, and cardiac tissues (Song, Michas, Chen, White, & Grinstaff, 2019).
Influence of Scientific Learning Approaches on Student Skills
Scientific approach-based learning programs have been observed to significantly influence students' generic science skills. This method, compared to conventional teaching, has shown a notable improvement in students' abilities, especially in courses like general physics II (Wahyuni & Amdani, 2016).
Fractal Analysis in Two-Phase Flow Characterization
Fractal analysis has been applied to characterize two-phase flows, a key concept in fluid dynamics. This methodology, based on fractal dimensions, offers sensitive indicators for changes in flow regimes, thus enhancing the understanding and prediction of complex fluid behaviors (Kozma, Kok, Sakuma, Djainal, & Kitamura, 1996).
properties
Product Name |
2CTAP |
|---|---|
Molecular Formula |
C19H15ClN2O3S |
Molecular Weight |
386.85 |
IUPAC Name |
4-((4-(2-Chlorophenyl)thiazole-2-yl)amino)-4oxo-3-phenylbutanoic acid |
InChI |
InChI=1S/C19H15ClN2O3S/c20-15-9-5-4-8-13(15)16-11-26-19(21-16)22-18(25)14(10-17(23)24)12-6-2-1-3-7-12/h1-9,11,14H,10H2,(H,23,24)(H,21,22,25) |
InChI Key |
WHGTWBOWZQDHLP-UHFFFAOYSA-N |
SMILES |
O=C(O)CC(C1=CC=CC=C1)C(NC2=NC(C3=CC=CC=C3Cl)=CS2)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
2CTAP; 2-CTAP; 2 CTAP |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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